Cas no 31595-63-8 (3-Hydrazinylquinoxalin-2-ol)
3-Hydrazinylquinoxalin-2-ol is a heterocyclic compound featuring a quinoxaline core substituted with a hydrazinyl group at the 3-position and a hydroxyl group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The hydrazinyl moiety enables condensation reactions, forming hydrazones or serving as a nucleophile, while the hydroxyl group offers additional functionalization potential. Its stability under standard conditions and compatibility with diverse reaction conditions make it a versatile intermediate. The compound is of interest in medicinal chemistry due to its potential bioactivity, particularly in targeting enzyme inhibition or metal chelation.
3-Hydrazinylquinoxalin-2-ol structure
Product Name:3-Hydrazinylquinoxalin-2-ol
CAS No:31595-63-8
MF:C8H8N4O
MW:176.175320625305
MDL:MFCD04971542
CID:299861
PubChem ID:693318
Update Time:2025-05-27
3-Hydrazinylquinoxalin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydrazinylquinoxalin-2-ol
- 2(1H)-Quinoxalinone,3-hydrazinyl-
- 3-hydrazinoquinoxalin-2-ol
- 2-quinoxalinol, 3-hydrazinyl-
- 3-Hydrazinoquinoxalin-2(1H)-one
- Oprea1_064259
- AKOS005074373
- 31792-63-9
- MFCD04971542
- OLKUCGPQWNWDBW-UHFFFAOYSA-N
- 10E-979
- AB-323/25048509
- 31595-63-8
- 3-Hydrazinyl-1,2-dihydroquinoxalin-2-one
- AKOS000265197
- FT-0683497
- 2,3-Quinoxalinedione,1,4-dihydro-,monohydrazone(9CI)
- EN300-237734
- 3-hydrazinyl-1H-quinoxalin-2-one
- 3-hydrazino-2(1H)-quinoxalinone
- A875848
- F1274-0235
- CHEMBL600780
- 3-Hydrazino-2-quinoxalinol
- STK772403
- BBL012163
- 3-hydrazinylidene-1,4-dihydroquinoxalin-2-one
- DB-028845
- 2-quinoxalinol, 3-hydrazino-
- 3-hydrazinylquinoxalin-2(1H)-one
- STK803076
- ALBB-012147
-
- MDL： MFCD04971542
- Inchi： 1S/C8H8N4O/c9-12-7-8(13)11-6-4-2-1-3-5(6)10-7/h1-4H,9H2,(H,10,12)(H,11,13)
- InChI Key： OLKUCGPQWNWDBW-UHFFFAOYSA-N
- SMILES： O=C1C(NN)=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 176.06994
- Monoisotopic Mass: 176.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.56
- Boiling Point: 458.8°C at 760 mmHg
- Flash Point: 231.3°C
- Refractive Index: 1.758
- PSA: 84.06
3-Hydrazinylquinoxalin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 061208-250mg |
3-Hydrazinoquinoxalin-2-ol |
31595-63-8 | 95% | 250mg |
￡73.00 | 2022-03-01 | |
| Fluorochem | 061208-1g |
3-Hydrazinoquinoxalin-2-ol |
31595-63-8 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 061208-5g |
3-Hydrazinoquinoxalin-2-ol |
31595-63-8 | 95% | 5g |
￡470.00 | 2022-03-01 | |
| Fluorochem | 061208-10g |
3-Hydrazinoquinoxalin-2-ol |
31595-63-8 | 95% | 10g |
￡858.00 | 2022-03-01 | |
| Alichem | A250001605-5g |
3-Hydrazinylquinoxalin-2-ol |
31595-63-8 | 95% | 5g |
$716.04 | 2023-09-02 | |
| TRC | H955475-25mg |
3-hydrazinylquinoxalin-2-ol |
31595-63-8 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H955475-50mg |
3-hydrazinylquinoxalin-2-ol |
31595-63-8 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H955475-250mg |
3-hydrazinylquinoxalin-2-ol |
31595-63-8 | 250mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM221110-5g |
3-Hydrazinylquinoxalin-2-ol |
31595-63-8 | 95% | 5g |
$620 | 2021-08-04 | |
| Chemenu | CM221110-1g |
3-Hydrazinylquinoxalin-2-ol |
31595-63-8 | 95% | 1g |
$*** | 2023-03-30 |
3-Hydrazinylquinoxalin-2-ol Related Literature
-
1. Quinoxalines and related compounds. Part VIII. The reactions of quinoxaline-2(1H)-ones and -2,3(1H,4H)-diones with hydrazineG. W. H. Cheeseman,M. Rafiq J. Chem. Soc. C 1971 452
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